Cas no 1797017-53-8 (3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 1797017-53-8
• MF: C₁₈H₂₂N₂O₅S
• MW: 378.442683696747
• CID: 6422444
• PubChem ID: 71809308
• Update Time: 2025-06-25

3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one
• 3-[2-(3-cyclohexylsulfonylazetidin-1-yl)-2-oxoethyl]-1,3-benzoxazol-2-one
• 1797017-53-8
• 3-(2-(3-(cyclohexylsulfonyl)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one
• 3-{2-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one
• AKOS024564580
• F6442-1146

• Inchi： 1S/C18H22N2O5S/c21-17(12-20-15-8-4-5-9-16(15)25-18(20)22)19-10-14(11-19)26(23,24)13-6-2-1-3-7-13/h4-5,8-9,13-14H,1-3,6-7,10-12H2
• InChI Key： LVSIURZKPKZVGW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC(N2CC(S(C3CCCCC3)(=O)=O)C2)=O)C1=O

Computed Properties

• Exact Mass: 378.12494298g/mol
• Monoisotopic Mass: 378.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one

Introduction to 3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1797017-53-8, identified as 3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to a class of derivatives that have garnered significant attention due to their structural complexity and potential biological activities. The presence of multiple functional groups, including a cyclohexanesulfonyl moiety and an azetidine ring, makes it a versatile scaffold for further chemical modifications and biological investigations.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in drug discovery. The benzoxazolone core in this molecule is particularly noteworthy, as it is known to exhibit various pharmacological properties. Studies have demonstrated that benzoxazolone derivatives can interact with multiple biological targets, making them promising candidates for therapeutic applications. The 3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one structure combines these attributes with an additional layer of complexity, which could enhance its binding affinity and selectivity towards specific enzymes or receptors.

In the context of contemporary research, this compound has been explored for its potential role in modulating biological pathways associated with inflammation and cancer. The cyclohexanesulfonyl group is known to influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. Furthermore, the azetidine ring introduces conformational flexibility, which can be exploited to optimize drug-like properties such as solubility and metabolic stability. These features collectively make 3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one a compelling subject for further investigation.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to interact with enzymes involved in signal transduction pathways. For instance, studies suggest that derivatives of benzoxazolone can inhibit the activity of kinases and phosphodiesterases, which are key players in cellular communication. The structural features of 3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl-2-oxoethyl}-2,3-dihydro-1,3-benzoxazol-2-one may provide a unique framework for designing molecules that can modulate these pathways with high precision.

Moreover, the compound's potential role in addressing neurological disorders has not been overlooked. Emerging evidence indicates that benzoxazolone derivatives can interact with receptors involved in neurotransmission. The presence of the cyclohexanesulfonyl group may enhance its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders. This opens up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter activity is essential.

The synthesis and characterization of 3-{2-3-(cyclohexanesulfonyl)azetidin-1-yl}-2-oxyethyl}-23-dihydro13-benzoxazo21-one have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to construct its complex framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis, coupled with modern spectroscopic methods like NMR and mass spectrometry, have been crucial in elucidating its structure and understanding its reactivity.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the interactions between this compound and its potential targets. These studies have helped researchers predict binding affinities and identify key residues involved in drug-receptor interactions. By leveraging computational tools alongside experimental data, scientists can design more effective derivatives with improved pharmacological profiles.

The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are being made to explore its efficacy in preclinical models and to identify any potential side effects or toxicities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors, leading to novel drug candidates that could benefit patients worldwide.

In conclusion,CAS no 1797017 53 8 represents a significant advancement in chemical biology and pharmaceutical research. The unique structural features of 33 22 cyclohexanesulfonyl azetidin 11 yl 22 oxoethyl}23 dihydro13 benzoxazo21 one, particularly the combination of a benzoxazolone core with a cyclohexanesulfonyl moiety and an azetidine ring,make it a versatile scaffold for drug discovery. Its potential applications in modulating inflammatory pathways, cancer treatment,and neurological disorders underscore its importance as a research tool and a candidate for future therapeutic development.